Cas no 700870-67-3 (Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester)

• Product Name: Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester
• CAS No: 700870-67-3
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 557229
• PubChem ID: 45095651
• Update Time: 2025-04-19

Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester
• Pentanoic acid, (1-ethyl-4-piperidinyl)methyl ester (9CI)
• (1-ethylpiperidin-4-yl)methyl pentanoate
• DTXSID50667420
• 700870-67-3

• Inchi： 1S/C13H25NO2/c1-3-5-6-13(15)16-11-12-7-9-14(4-2)10-8-12/h12H,3-11H2,1-2H3
• InChI Key： JXLSFAZSRRJLCC-UHFFFAOYSA-N
• SMILES： O(C(CCCC)=O)CC1CCN(CC)CC1

Computed Properties

• Exact Mass: 227.18865
• Monoisotopic Mass: 227.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.54